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Introduction: Dysprosium (Dy) is a lanthanide element possessing one of the largest magnetic

moments among stable atoms (approximately 10 Bohr magnetons)[1][2]. This property makes

ultracold Dysprosium gases an exceptional platform for studying quantum phenomena driven

by long-range, anisotropic dipole-dipole interactions[3][4]. Research with ultracold Dysprosium,

particularly the bosonic isotope ¹⁶⁴Dy, has led to the creation of quantum-chaotic systems,

dipolar quantum droplets, and supersolids. These studies are foundational for advancements in

quantum simulation, quantum computing, and precision measurements. While direct

applications in drug development are not yet established, the techniques and precision control

developed for these systems are relevant to advanced molecular and material science.

These notes provide an overview and detailed protocols for the laser cooling and trapping of

Dysprosium-164 (¹⁶⁴Dy) atoms, a common choice for experiments due to its high natural

abundance (28.26%) and bosonic nature[5][6].

Atomic Properties and Key Transitions
Laser cooling of Dysprosium typically involves a multi-stage process utilizing several atomic

transitions with different linewidths. A broad transition is used for initial slowing from a hot

atomic beam, followed by narrower transitions for cooling to microkelvin temperatures in a

magneto-optical trap (MOT)[3][7].

Table 1: Atomic Properties of Dysprosium-164
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Property Value

Ground State Configuration [Xe]4f¹⁰6s² (⁵I₈)[8]

Nuclear Spin (I) 0[6]

Magnetic Moment (μ) ~9.93 μB[8]

Natural Abundance 28.26%[5]

Melting Point 1412 °C[7]

Table 2: Key Laser Cooling Transitions for Dysprosium

Wavelength
(nm)

Transition
Linewidth
(Γ/2π)

Doppler
Temp. (T_D)

Saturation
Intensity
(I_sat)

Purpose

421.29 ⁵I₈ → ⁵J₉
32.2 MHz[3]

[6]
773 µK[3][6]

56.4

mW/cm²[3][6]

Zeeman

Slowing,

Transverse

Cooling[3][6]

626.12 ⁵I₈ → ⁵K₉ (?) 136 kHz[3][7] 3.3 µK[3][9]
72 µW/cm²[3]

[6]

Narrow-line

MOT (First

Stage)[2][3]

740.93 ⁵I₈ → ⁵K₉ (?) 1.8 kHz[7][10] 84 nK[11] ~1 µW/cm²

Ultra-narrow-

line MOT

(Second

Stage)[7][11]

Experimental Workflow and Apparatus
The process of cooling and trapping ¹⁶⁴Dy begins with a high-temperature effusive oven and

proceeds through several stages of slowing and cooling.
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Caption: A typical experimental workflow for producing ultracold Dysprosium gas.

Experimental Protocols
The following protocols provide a step-by-step guide for the laser cooling and trapping of ¹⁶⁴Dy

atoms.

Protocol 1: Atomic Beam Preparation
Source Material: Load a tantalum or molybdenum crucible with high-purity solid Dysprosium.

Heating: Operate the effusive oven at a temperature of approximately 1200-1300°C to

generate a sufficient vapor pressure[7]. This produces an atomic beam with a most probable

velocity of around 450-500 m/s[12].

Collimation: Use a series of apertures and differential pumping stages to collimate the atomic

beam and maintain ultra-high vacuum (UHV) in the subsequent science chamber.

Transverse Cooling (Optional but Recommended): Before the Zeeman slower, implement a

2D optical molasses using the 421 nm transition. This cools the transverse velocity of the

atoms, reducing the divergence of the atomic beam and increasing the flux of atoms that can

be captured downstream[3][12].

Protocol 2: Zeeman Slowing
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The Zeeman slower is a crucial component for decelerating the high-velocity atomic beam to

speeds low enough to be captured by the MOT.

Laser Setup: Use a high-power laser source for the 421 nm transition. The laser beam

should be circularly polarized and counter-propagating to the atomic beam.

Magnetic Field: Employ a spatially varying magnetic field along the path of the atomic beam.

An increasing-field slower design is often used for Dysprosium[9]. The magnetic field shifts

the atomic energy levels via the Zeeman effect, keeping the atoms in resonance with the

slowing laser as their velocity (and thus Doppler shift) decreases.

Detuning: The laser frequency is typically red-detuned from the zero-velocity atomic

resonance. A detuning of around -1.1 GHz can be used to address atoms moving at

approximately 480 m/s[9].

Optimization: The magnetic field profile and laser detuning must be carefully optimized to

maximize the flux of atoms with a final velocity below the capture velocity of the MOT

(typically < 30 m/s).

Protocol 3: Magneto-Optical Trapping (MOT)
A dual-stage MOT approach is highly effective for Dysprosium. An initial MOT on a broader

transition can be used, but a narrow-line MOT on the 626 nm transition is common for reaching

lower temperatures[3][13].
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Caption: Simplified energy level diagram for ¹⁶⁴Dy showing key cooling transitions.
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MOT Laser Setup (626 nm):

Generate laser light at 626 nm.

Split the light into three retro-reflected, mutually orthogonal beams, each with circular

polarization (σ⁺/σ⁻ configuration).

The beams should have a 1/e² diameter of approximately 2-3 cm[9].

Magnetic Quadrupole Field: Apply a magnetic field with a linear gradient using a pair of anti-

Helmholtz coils. A typical gradient is in the range of 3-10 G/cm along the strong axis[3][9].

Loading Phase:

Set the 626 nm laser to be red-detuned from resonance. A typical initial detuning is δ ≈ -35

Γ₆₂₆ (where Γ₆₂₆/2π = 136 kHz)[3].

Use relatively high laser power during this phase to maximize the capture volume and

velocity.

Load atoms from the Zeeman slower into the MOT for several seconds. A successful setup

can load over 10⁸ atoms[3][13].

Compression and Cooling Phase (cMOT):

After loading, compress the atomic cloud to increase its density.

This is achieved by reducing the laser intensity (e.g., to I ≈ 0.15 I_sat) and decreasing the

detuning to be closer to resonance (e.g., δ ≈ -2.75 Γ₆₂₆) over a period of ~150-200 ms[3].

This phase can cool the atomic cloud to temperatures as low as 6 µK[3][13].

Protocol 4: Optical Dipole Trapping and Evaporative
Cooling
To reach quantum degeneracy (Bose-Einstein Condensation), the atoms must be transferred

from the MOT into a conservative potential and further cooled.
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ODT Laser Setup: Use a high-power, far-off-resonance laser, typically at 1064 nm or 1070

nm. The trap is often formed by two crossed laser beams to provide 3D confinement.

Transfer:

Spatially overlap the focused ODT beams with the center of the compressed MOT cloud.

After the cMOT phase, extinguish the MOT beams and magnetic field, leaving the atoms

confined in the ODT. The efficiency of this transfer is critical.

Forced Evaporative Cooling:

Gradually lower the power of the ODT laser(s) over several seconds.

This reduces the trap depth, allowing the most energetic ("hottest") atoms to escape.

The remaining atoms re-thermalize to a lower temperature and higher phase-space

density through elastic collisions.

BEC Formation: Continue the evaporation ramp until the critical temperature for the phase

transition to a Bose-Einstein Condensate is reached. For ¹⁶⁴Dy, this occurs at temperatures

below 30 nK[14][15]. The formation of a BEC is confirmed via time-of-flight absorption

imaging, where a bimodal distribution (a dense central condensate peak on top of a broader

thermal cloud) becomes visible.

Summary of Quantitative Parameters
Table 3: Typical Experimental Parameters for ¹⁶⁴Dy Cooling and Trapping
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Parameter Stage Typical Value Reference

Oven Temperature Atomic Beam 1250 °C [7]

Zeeman Slower Laser Slowing
421 nm, >100 mW, δ

≈ -1.1 GHz
[9][16]

MOT Laser Loading

626 nm, 42

mW/beam, δ ≈ -35

Γ₆₂₆

[3][9]

MOT Magnetic

Gradient
Loading 3 G/cm [3]

MOT Laser Compression
626 nm, low power, δ

≈ -2.75 Γ₆₂₆
[3]

Results

Atom Number in MOT MOT 1-2 x 10⁸ [3][13]

Temperature in MOT MOT 6 - 20 µK [3][16]

Atom Number in ODT ODT
>1 x 10⁷ (after

transfer)
[3]

BEC Atom Number BEC 1.5 x 10⁴ [14][15]

BEC Transition Temp. BEC < 30 nK [14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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